2-butoxy-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide

• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 2-butoxy-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide
• InChI: InChI=1S/C19H26N2O3/c1-4-5-12-23-17-10-7-6-9-15(17)19(22)20-14-16(21(2)3)18-11-8-13-24-18/h6-11,13,16H,4-5,12,14H2,1-3H3,(H,20,22)
• InChI Key: BNTNMOMJOYPZTD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC=C1C(=O)NCC(C2=CC=CO2)N(C)C

Description

2-Butoxy-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide is a synthetic organic compound with a complex structure. It is characterized by the presence of a benzamide core, a butoxy group, a dimethylamino group, and a furan ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-butoxy-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide typically involves multiple steps:

Formation of the Benzamide Core: The initial step involves the preparation of the benzamide core by reacting benzoic acid with an appropriate amine under acidic conditions.

Introduction of the Butoxy Group: The butoxy group is introduced through an etherification reaction, where an alcohol reacts with the benzamide in the presence of a strong acid catalyst.

Attachment of the Dimethylamino Group: The dimethylamino group is incorporated via a nucleophilic substitution reaction, often using dimethylamine and a suitable leaving group.

Incorporation of the Furan Ring:

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and advanced purification techniques to ensure high yield and purity .

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the furan ring, leading to the formation of furan-2,3-dione derivatives.

Reduction: Reduction reactions can target the carbonyl group in the benzamide core, converting it to an amine.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Nucleophiles such as alkyl halides and amines are used under basic conditions.

Major Products:

Oxidation: Furan-2,3-dione derivatives.

Reduction: Amines.

Substitution: Various substituted benzamides.

Scientific Research Applications

2-Butoxy-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antibacterial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 2-butoxy-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes and receptors involved in inflammatory and cancer pathways.

Pathways Involved: It can modulate signaling pathways such as the NF-κB pathway, leading to anti-inflammatory effects, and the PI3K/Akt pathway, contributing to its anticancer activity.

Comparison with Similar Compounds

2-Butoxy-N-[2-(diethylamino)ethyl]benzamide: Similar structure but with a diethylamino group instead of a dimethylamino group.

2,3-Dimethoxybenzamide: Lacks the butoxy and furan groups but shares the benzamide core.

3-Acetoxy-2-methylbenzamide: Contains an acetoxy group and a methyl group instead of the butoxy and furan groups.

Uniqueness: 2-Butoxy-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide is unique due to the combination of its butoxy group, dimethylamino group, and furan ring, which confer distinct chemical and biological properties. This makes it a versatile compound for various applications in research and industry .